Cas no 823233-38-1 (L-Glutamic acid, L-phenylalanyl-L-arginyl-L-cysteinyl-L-prolyl-)

• Product name: L-Glutamic acid, L-phenylalanyl-L-arginyl-L-cysteinyl-L-prolyl-
• CAS No: 823233-38-1
• MF: C₂₈H₄₂N₈O₈S
• MW: 650.746884822845
• CID: 693990
• PubChem ID: 71419113

L-Glutamic acid, L-phenylalanyl-L-arginyl-L-cysteinyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, L-phenylalanyl-L-arginyl-L-cysteinyl-L-prolyl-
• 823233-38-1
• L-Phenylalanyl-N~5~-(diaminomethylidene)-L-ornithyl-L-cysteinyl-L-prolyl-L-glutamic acid
• DTXSID00838380

• Inchi： InChI=1S/C28H42N8O8S/c29-17(14-16-6-2-1-3-7-16)23(39)33-18(8-4-12-32-28(30)31)24(40)35-20(15-45)26(42)36-13-5-9-21(36)25(41)34-19(27(43)44)10-11-22(37)38/h1-3,6-7,17-21,45H,4-5,8-15,29H2,(H,33,39)(H,34,41)(H,35,40)(H,37,38)(H,43,44)(H4,30,31,32)/t17-,18-,19-,20-,21-/m0/s1
• InChI Key： UKLJTBAJKSYQRN-SXYSDOLCSA-N
• SMILES： C1CC(N(C1)C(=O)C(CS)NC(=O)C(CCCN=C(N)N)NC(=O)C(CC2=CC=CC=C2)N)C(=O)NC(CCC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 650.28463150g/mol
• Monoisotopic Mass: 650.28463150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 45
• Rotatable Bond Count: 18
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 274Ų
• XLogP3: -5.4